Methanesulfonamide, N-(4-amino-2-phenoxyphenyl)-
Overview
Description
“Methanesulfonamide, N-(4-amino-2-phenoxyphenyl)-” is a chemical compound with the molecular formula C13H14N2O3S . It is also known as N-(4-Amino-2-phenoxyphenyl)methanesulfonamide .
Molecular Structure Analysis
The molecular structure of “Methanesulfonamide, N-(4-amino-2-phenoxyphenyl)-” consists of 13 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, 3 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
“Methanesulfonamide, N-(4-amino-2-phenoxyphenyl)-” is practically insoluble in water (<0.02 mg/mL) . This poor aqueous solubility may lead to low bioavailability .Scientific Research Applications
Synthesis of Medicinally Important Compounds
This compound is utilized as a reagent in the synthesis of various medicinally important compounds. For instance, it is used in creating derivatives of indole-N-acetamide and methanesulfonamide pyrimidine-substituted 3,5-dihydroxy-6-heptenoates, which are significant in pharmaceutical research and development .
2. Conversion of Carboxylic Acids to Nitriles It serves as a nitrogen source in the chemical transformation of carboxylic acids into their corresponding nitriles, which is a valuable reaction in organic synthesis and pharmaceutical chemistry .
3. Hyaluronic Acid-Based Nanocarriers for Drug Delivery The compound has been conjugated to high molecular weight hyaluronic acid to create nanocarriers for drug delivery systems. This application is particularly relevant in targeting CD44 receptors on cancer cells, enhancing the efficacy of anticancer drugs .
Synthesis of Anticancer Drugs
Hydrogenated nimesulide, which contains this compound, has been used to synthesize anticancer drugs that target CD44 receptors. This application is crucial for developing more effective cancer treatments .
Chemical Synthesis of Complex Molecules
It is involved in the chemical synthesis of complex molecules such as N-(4-Methylsulfonamido-3-phenoxyphenyl)-9,10-dihydro-9,10-ethanoanthracene-11,12-dicarboximide, showcasing its versatility in organic chemistry and material science .
Future Directions
properties
IUPAC Name |
N-(4-amino-2-phenoxyphenyl)methanesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3S/c1-19(16,17)15-12-8-7-10(14)9-13(12)18-11-5-3-2-4-6-11/h2-9,15H,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOLBGXWXHOCLMI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=C(C=C(C=C1)N)OC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30444130 |
Source
|
| Record name | Methanesulfonamide, N-(4-amino-2-phenoxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30444130 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Amino-2-phenoxyphenyl)methanesulfonamide | |
CAS RN |
51765-60-7 |
Source
|
| Record name | Methanesulfonamide, N-(4-amino-2-phenoxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30444130 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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